1-(Piperidin-4-yl)-1H-indazole

• IUPAC Name: 1-piperidin-4-ylindazole
• InChI: InChI=1S/C12H15N3/c1-2-4-12-10(3-1)9-14-15(12)11-5-7-13-8-6-11/h1-4,9,11,13H,5-8H2
• InChI Key: AEODUXMQHQNEAM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C3=CC=CC=C3C=N2
• Molecular Formula: C12H15N3
• DSSTOX Substance ID: DTXSID40629815
• Molecular Weight: 201.27 g/mol
• CAS RN: 170438-69-4

Description

“1-(Piperidin-4-yl)-1H-indazole” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines undergo various chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions lead to the formation of various piperidine derivatives.

Scientific Research Applications

Application in Inflammasome Inhibition

• Scientific Field : Biochemistry and Molecular Biology.
• Summary of the Application : The compound “1-(Piperidin-4-yl)-1H-indazole” has been used in the search for new chemical scaffolds able to afford NLRP3 inflammasome inhibitors. The NLRP3 inflammasome is a cytosolic pattern recognition receptor (PRR) that plays a fundamental role in the response to exogenous and endogenous stimuli.
• Methods of Application : A pharmacophore-hybridization strategy was used by combining the structure of the acrylic acid derivative INF39 with the 1-(piperidin-4-yl)1,3-dihydro-2H-benzo[d]imidazole-2-one substructure present in HS203873, a recently identified NLRP3 binder. The obtained compounds were screened in vitro to test their ability to inhibit NLRP3-dependent pyroptosis and IL-1β release in PMA-differentiated THP-1 cells stimulated with LPS/ATP.
• Results or Outcomes : From this screening, compounds 9, 13 and 18, able to concentration-dependently inhibit IL-1β release in LPS/ATP-stimulated human macrophages, emerged as the most promising NLRP3 inhibitors of the series.

Application in Drug Design

• Scientific Field : Organic Chemistry and Pharmacology.
• Summary of the Application : Piperidines, including “1-(Piperidin-4-yl)-1H-indazole”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
• Methods of Application : Recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.
• Results or Outcomes : The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Application in Antimicrobial Agents

• Scientific Field : Pharmacology and Microbiology.
• Summary of the Application : “1-(Piperidin-4-yl)-1H-indazole” derivatives have been synthesized and evaluated as potential antimicrobial agents.
• Methods of Application : The specific methods of application or experimental procedures are not detailed in the available resources.
• Results or Outcomes : The results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the available resources.

Application in Antitumor Activities

• Scientific Field : Pharmacology and Oncology.
• Summary of the Application : Benzimidazolone derivatives, including “1-(Piperidin-4-yl)-1H-indazole”, have been found to exhibit antitumor activities.
• Methods of Application : The specific methods of application or experimental procedures are not detailed in the available resources.
• Results or Outcomes : The results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the available resources.

Application in Anti-HIV Treatments

• Scientific Field : Pharmacology and Virology.
• Summary of the Application : Benzimidazolone derivatives, including “1-(Piperidin-4-yl)-1H-indazole”, have been found to exhibit anti-HIV activities.
• Methods of Application : The specific methods of application or experimental procedures are not detailed in the available resources.
• Results or Outcomes : The results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the available resources.

Safety And Hazards

While specific safety and hazard information for “1-(Piperidin-4-yl)-1H-indazole” is not available, it’s important to handle all chemical compounds with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Piperidine derivatives have been synthesized to mimic naturally occurring alkaloids and steroids in order to study their biological activity. This suggests that “1-(Piperidin-4-yl)-1H-indazole” and similar compounds could have potential applications in drug discovery and development.